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Introduction

JHWO007 hydrochloride is a potent and selective dopamine transporter (DAT) inhibitor.[1][2] It
exhibits a high affinity for DAT with a Ki value of 25 nM, while showing significantly lower affinity
for the norepinephrine transporter (NET; Ki = 1330 nM) and the serotonin transporter (SERT,; Ki
= 1730 nM).[2] Unlike traditional DAT inhibitors such as cocaine, JHWO0O7 binds to the DAT in
an occluded conformation, leading to a more gradual and sustained increase in extracellular
dopamine.[3] This atypical mechanism of action has made JHWO0O07 a valuable tool for
investigating the role of dopamine in various neurological processes, including drug addiction
and, pertinent to this document, synaptic plasticity.

This document provides detailed application notes and experimental protocols for utilizing
JHWO007 hydrochloride in the study of synaptic plasticity, particularly Long-Term Potentiation
(LTP) and Long-Term Depression (LTD).

Application Notes
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The dopaminergic system is a critical modulator of synaptic plasticity, a fundamental cellular
mechanism underlying learning and memory. By blocking the reuptake of dopamine, JHW007
hydrochloride can be used to investigate the nuanced roles of this neurotransmitter in shaping
synaptic strength.

While direct studies on the effects of JHWO007 on LTP and LTD are not yet prevalent in the
published literature, research on other selective DAT inhibitors provides a strong rationale for
its use in this area. For instance, the DAT inhibitor GBR 12935 has been shown to enhance
LTP in the CA1 region of the hippocampus.[4] This enhancement is mediated through the
activation of D3 dopamine receptors.[4] Given that JHWO0O7 is a potent DAT inhibitor, it is
hypothesized to produce similar effects, making it an excellent candidate for studies aimed at
elucidating the dopaminergic modulation of synaptic plasticity.

Potential applications for JHW007 hydrochloride in synaptic plasticity research include:

« Investigating the role of dopamine in LTP and LTD: By applying JHWO0O07, researchers can
study how elevated dopamine levels affect the induction and maintenance of long-term
changes in synaptic strength.

e Elucidating the downstream signaling pathways: JHWO0O07 can be used in conjunction with
specific dopamine receptor antagonists to dissect the involvement of D1-like versus D2-like
receptors in mediating the effects of dopamine on synaptic plasticity.

» Modeling pathological conditions: The atypical action of JHWO0O07 can be leveraged to
explore how altered dopaminergic tone, as seen in conditions like addiction and Parkinson's
disease, impacts synaptic plasticity.

Data Presentation
JHWO007 Hydrochloride Properties
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Property Value Reference
(3-endo)-3-[Bis(4-
fluorophenyl)methoxy]-8-butyl-

Chemical Name p. Y vl Y [2]
8-azabicyclo[3.2.1]octane
hydrochloride

Molecular Formula C24H29F2NO-HCI [1]

Molecular Weight 421.95 g/mol [1]

CAS Number 202645-74-7 [1]

Purity >98% (HPLC) [2]

N Soluble to 100 mM in DMSO

Solubility ]
and 100 mM in ethanol

Storage Store at -20°C

Binding Affinities (Ki)

Transporter Ki (nM) Reference

Dopamine Transporter (DAT) 25 [1][2]

Norepinephrine Transporter

PInep P 1330 [2]

(NET)

Serotonin Transporter (SERT) 1730 [2]

Effects of a Comparable DAT Inhibitor (GBR 12935) on

Hippocampal LTP

Effect on LTP

Compound Concentration . Reference
Magnitude
Significant
GBR 12935 100 nM [4]
enhancement
Significant
GBR 12935 1uM [4]
enhancement
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Experimental Protocols

Protocol 1: In Vitro Electrophysiology - Long-Term
Potentiation (LTP) in Acute Hippocampal Slices

This protocol describes the induction of LTP at the Schaffer collateral-CAl synapse in acute
mouse hippocampal slices and how to test the modulatory effects of JHW007 hydrochloride.

Materials:

JHWO007 hydrochloride

Artificial cerebrospinal fluid (aCSF)

Dissection tools

Vibratome

Recording chamber (submerged or interface)

Electrophysiology rig (amplifier, digitizer, stimulation and recording electrodes)

Carbogen gas (95% Oz, 5% COz2)
Procedure:
e Preparation of aCSF:

o Standard aCSF composition (in mM): 124 NacCl, 2.5 KClI, 1.25 NaH2PO4, 26 NaHCOs, 10
D-glucose, 2 MgSOa4, 2 CaCla.

o Continuously bubble with carbogen gas for at least 30 minutes before use and throughout
the experiment to maintain a pH of 7.4.

o Acute Hippocampal Slice Preparation:

o Anesthetize and decapitate an adult mouse (in accordance with institutional animal care
and use committee guidelines).
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o Rapidly dissect the brain and place it in ice-cold, carbogenated aCSF.
o Prepare 350-400 um thick transverse hippocampal slices using a vibratome.

o Transfer slices to a holding chamber with carbogenated aCSF and allow them to recover
at 32-34°C for 30 minutes, then at room temperature for at least 1 hour before recording.

» Electrophysiological Recording:

o Transfer a single slice to the recording chamber, continuously perfused with carbogenated
aCSF at a rate of 2-3 ml/min at 30-32°C.

o Place a stimulating electrode in the stratum radiatum to activate Schaffer collateral
afferents and a recording electrode in the apical dendritic layer of the CA1 region to record
field excitatory postsynaptic potentials (fEPSPS).

o Establish a stable baseline recording of fEPSPs for at least 20 minutes by delivering single
pulses at 0.033 Hz. The stimulus intensity should be set to elicit 30-40% of the maximal
fEPSP slope.

e Application of JHW007 Hydrochloride:
o Prepare a stock solution of JHW007 hydrochloride in DMSO.

o Dilute the stock solution in aCSF to the desired final concentration. A starting
concentration of 100-300 nM is recommended based on its Ki value and effective
concentrations of similar DAT inhibitors.[4]

o Switch the perfusion to the aCSF containing JHW007 hydrochloride and allow it to
equilibrate for at least 20-30 minutes before LTP induction.

e LTP Induction and Recording:

o Induce LTP using a high-frequency stimulation (HFS) protocol, such as two trains of 100
Hz stimulation for 1 second, separated by 20 seconds.

o Alternatively, a theta-burst stimulation (TBS) protocol can be used.
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o Continue recording fEPSPs for at least 60 minutes post-induction to assess the magnitude
and stability of LTP.

o Compare the degree of potentiation in slices treated with JHWO0O7 to control slices
perfused with vehicle-containing aCSF.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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